Cas no 1198016-36-2 (5-Formyl-3-methylpicolinonitrile)

• Product Name: 5-Formyl-3-methylpicolinonitrile
• CAS No: 1198016-36-2
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 2115029
• Update Time: 2023-08-04

5-Formyl-3-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-3-methylpicolinonitrile
• HZHLVEBNYZCFDN-UHFFFAOYSA-N
• 5-Formyl-3-methyl-2-pyridinecarbonitrile
• 2-Pyridinecarbonitrile, 5-formyl-3-methyl-
• 5-Formyl-3-methylpicolinonitrile

• Inchi： 1S/C8H6N2O/c1-6-2-7(5-11)4-10-8(6)3-9/h2,4-5H,1H3
• InChI Key： HZHLVEBNYZCFDN-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C#N)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Topological Polar Surface Area: 53.8